Cas no 394230-13-8 (3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide)
394230-13-8 structure
Product Name:3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide
CAS No:394230-13-8
MF:C33H27ClN4O3S
MW:595.110485315323
CID:6010951
PubChem ID:4396073
Update Time:2023-12-13
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide Chemical and Physical Properties
Names and Identifiers
-
- 3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide
- 1H-Pyrazole-1-carbothioamide, 3-(6-chloro-1,2-dihydro-2-oxo-4-phenyl-3-quinolinyl)-5-(3,4-dimethoxyphenyl)-4,5-dihydro-N-phenyl-
- AKOS024598785
- 5-(6-chloro-2-oxo-4-phenyl-1H-quinolin-3-yl)-3-(3,4-dimethoxyphenyl)-N-phenyl-3,4-dihydropyrazole-2-carbothioamide
- 394230-13-8
- F0742-0041
-
- Inchi: 1S/C33H27ClN4O3S/c1-40-28-16-13-21(17-29(28)41-2)27-19-26(37-38(27)33(42)35-23-11-7-4-8-12-23)31-30(20-9-5-3-6-10-20)24-18-22(34)14-15-25(24)36-32(31)39/h3-18,27H,19H2,1-2H3,(H,35,42)(H,36,39)
- InChI Key: WDKPULOYVHDVRQ-UHFFFAOYSA-N
- SMILES: N1(C(NC2=CC=CC=C2)=S)C(C2=CC=C(OC)C(OC)=C2)CC(C2=C(C3=CC=CC=C3)C3=C(NC2=O)C=CC(Cl)=C3)=N1
Computed Properties
- Exact Mass: 594.1492396g/mol
- Monoisotopic Mass: 594.1492396g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 42
- Rotatable Bond Count: 6
- Complexity: 1060
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 107Ų
Experimental Properties
- Density: 1.34±0.1 g/cm3(Predicted)
- pka: 9.43±0.70(Predicted)
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0742-0041-2μmol |
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide |
394230-13-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0742-0041-5μmol |
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394230-13-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
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394230-13-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0742-0041-20μmol |
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394230-13-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0742-0041-1mg |
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide |
394230-13-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0742-0041-2mg |
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide |
394230-13-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0742-0041-3mg |
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide |
394230-13-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0742-0041-4mg |
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide |
394230-13-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
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3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide |
394230-13-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0742-0041-10mg |
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide |
394230-13-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
3-(6-chloro-2-hydroxy-4-phenylquinolin-3-yl)-5-(3,4-dimethoxyphenyl)-N-phenyl-4,5-dihydro-1H-pyrazole-1-carbothioamide Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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